Asperphenamate
Asperphenamate
(2-Benzamido-3-phenylpropyl) 2-benzamido-3-phenylpropanoate is a phenylalanine derivative.
(2-Benzamido-3-phenylpropyl) 2-benzamido-3-phenylpropanoate is a natural product found in Agaricus, Leucas, and Penicillium with data available.
(2-Benzamido-3-phenylpropyl) 2-benzamido-3-phenylpropanoate is a natural product found in Agaricus, Leucas, and Penicillium with data available.
Brand Name:
Vulcanchem
CAS No.:
63631-36-7
VCID:
VC21196828
InChI:
InChI=1S/C32H30N2O4/c35-30(26-17-9-3-10-18-26)33-28(21-24-13-5-1-6-14-24)23-38-32(37)29(22-25-15-7-2-8-16-25)34-31(36)27-19-11-4-12-20-27/h1-20,28-29H,21-23H2,(H,33,35)(H,34,36)
SMILES:
C1=CC=C(C=C1)CC(COC(=O)C(CC2=CC=CC=C2)NC(=O)C3=CC=CC=C3)NC(=O)C4=CC=CC=C4
Molecular Formula:
C32H30N2O4
Molecular Weight:
506.6 g/mol
Asperphenamate
CAS No.: 63631-36-7
Cat. No.: VC21196828
Molecular Formula: C32H30N2O4
Molecular Weight: 506.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (2-Benzamido-3-phenylpropyl) 2-benzamido-3-phenylpropanoate is a phenylalanine derivative. (2-Benzamido-3-phenylpropyl) 2-benzamido-3-phenylpropanoate is a natural product found in Agaricus, Leucas, and Penicillium with data available. |
|---|---|
| CAS No. | 63631-36-7 |
| Molecular Formula | C32H30N2O4 |
| Molecular Weight | 506.6 g/mol |
| IUPAC Name | (2-benzamido-3-phenylpropyl) 2-benzamido-3-phenylpropanoate |
| Standard InChI | InChI=1S/C32H30N2O4/c35-30(26-17-9-3-10-18-26)33-28(21-24-13-5-1-6-14-24)23-38-32(37)29(22-25-15-7-2-8-16-25)34-31(36)27-19-11-4-12-20-27/h1-20,28-29H,21-23H2,(H,33,35)(H,34,36) |
| Standard InChI Key | CVULDJMCSSACEO-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C[C@@H](COC(=O)[C@H](CC2=CC=CC=C2)NC(=O)C3=CC=CC=C3)NC(=O)C4=CC=CC=C4 |
| SMILES | C1=CC=C(C=C1)CC(COC(=O)C(CC2=CC=CC=C2)NC(=O)C3=CC=CC=C3)NC(=O)C4=CC=CC=C4 |
| Canonical SMILES | C1=CC=C(C=C1)CC(COC(=O)C(CC2=CC=CC=C2)NC(=O)C3=CC=CC=C3)NC(=O)C4=CC=CC=C4 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator